Cas no 1289387-84-3 ((4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride)

• Product Name: (4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride
• CAS No: 1289387-84-3
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 2164624
• Update Time: 2025-07-20

(4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride
• 4,6-Dimethyl-N-(pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride
• (R)-4,6-Dimethyl-N-(pyrrolidin-3-yl)pyrimidin-2-amine hydrochloride
• SBB075427
• (4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-ylamine, chloride
• (4,6-Dimethylpyrimidin-2-yl)pyrrolidin-3-ylamine hydrochloride

• Inchi： 1S/C10H16N4.ClH/c1-7-5-8(2)13-10(12-7)14-9-3-4-11-6-9;/h5,9,11H,3-4,6H2,1-2H3,(H,12,13,14);1H
• InChI Key： ULSUXEQPYIUOJN-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C1)NC1N=C(C)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 49.8

Additional information on (4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride

Recent Advances in the Study of (4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride (CAS: 1289387-84-3)

In recent years, (4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride (CAS: 1289387-84-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidine and pyrrolidine structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Recent findings suggest that (4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride exhibits selective binding affinity towards certain enzyme targets, which could be leveraged for the development of novel therapeutics. For instance, studies have demonstrated its efficacy in inhibiting enzymes involved in inflammatory and proliferative diseases, highlighting its potential as a lead compound for drug development.

Another significant advancement is the optimization of the synthetic route for (4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride. Researchers have developed more efficient and scalable methods for its production, which is crucial for facilitating further preclinical and clinical studies. These improvements not only enhance the compound's accessibility but also ensure higher purity and yield, addressing previous challenges in its synthesis.

In addition to its biochemical properties, recent investigations have explored the compound's pharmacokinetic and toxicological profiles. Preliminary data indicate favorable absorption and distribution characteristics, along with a manageable safety profile. These findings are essential for advancing the compound through the drug development pipeline and underscore its potential as a viable candidate for future therapeutic applications.

Looking ahead, ongoing research aims to further delineate the therapeutic potential of (4,6-Dimethyl-pyrimidin-2-yl)-pyrrolidin-3-yl-amine hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. As more data becomes available, this compound may emerge as a cornerstone in the treatment of various diseases, offering new hope for patients and clinicians alike.